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Cat. No.: B1581162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl ethylmalonate (CAS 26717-67-9) is a pivotal diester derivative of ethylmalonic acid,

serving as a versatile and fundamental building block in advanced organic synthesis. Its

structural characteristics, most notably the presence of an active methylene group flanked by

two ester functionalities, render it a highly valuable synthon in medicinal chemistry and the

development of fine chemicals.[1] This guide provides a comprehensive overview of the

synthesis, physicochemical properties, and key applications of dimethyl ethylmalonate. We

will delve into the mechanistic underpinnings of its synthesis via the malonic ester pathway,

offer detailed experimental protocols, and explore its utility in constructing complex molecular

architectures essential for modern drug discovery and development.

Introduction: The Strategic Importance of Dimethyl
Ethylmalonate
In the landscape of organic synthesis, the malonate ester scaffold is a cornerstone for carbon-

carbon bond formation.[2] Dimethyl ethylmalonate, a derivative of this class, offers chemists a

precise tool for introducing ethyl groups and building more complex carbon frameworks.[1] Its

predictable reactivity allows for the controlled alkylation of the central methylene group, which,

after subsequent hydrolysis and decarboxylation, yields substituted carboxylic acids.[2][3]
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This capability is particularly crucial in the pharmaceutical industry, where the synthesis of

novel therapeutics often relies on the assembly of intricate molecular structures.[1][4] Dimethyl
ethylmalonate serves as a key intermediate in the synthesis of various heterocyclic systems,

such as pyrimidines and barbiturates, which form the core of many drug candidates.[1][5] Its

application extends to the creation of enzyme inhibitors, anticonvulsants, and other classes of

therapeutic agents, highlighting its significance in the drug development pipeline.[1] This guide

aims to provide the depth of understanding required for researchers to effectively leverage this

compound in their synthetic endeavors.

Physicochemical Properties
A thorough understanding of a reagent's physical and chemical properties is paramount for its

effective use in synthesis. Dimethyl ethylmalonate is a clear, colorless liquid.[1] While specific

experimental data for dimethyl ethylmalonate is less prevalent in public literature than for its

diethyl counterpart, its properties can be reliably inferred from the well-documented

characteristics of analogous malonic esters like dimethyl malonate and diethyl ethylmalonate.

Property Value Source

CAS Number 26717-67-9 [1]

Molecular Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [6]

Appearance Clear, colorless liquid [1]

Boiling Point
~195-200 °C (estimated, at

atmospheric pressure)
N/A

Density ~1.0-1.1 g/mL (estimated) N/A

Solubility

Soluble in organic solvents like

ethanol, ether; slightly soluble

in water.

[7]

pKa (of α-proton)
~13 (analogous to diethyl

malonate)
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Note: Some properties are estimated based on analogous compounds due to limited specific

data for dimethyl ethylmalonate.

Synthesis of Dimethyl Ethylmalonate: The Malonic
Ester Pathway
The primary and most authoritative method for preparing dimethyl ethylmalonate is through

the classic malonic ester synthesis.[3] This reaction involves the alkylation of dimethyl

malonate at the carbon alpha to both carbonyl groups.[3]

Mechanistic Principles
The synthesis is a two-step process founded on the pronounced acidity of the α-hydrogen on

the methylene group of dimethyl malonate.

Deprotonation: The methylene protons are flanked by two electron-withdrawing carbonyl

groups, making them unusually acidic (pKa ≈ 13). This allows for deprotonation by a

moderately strong base, such as sodium methoxide, to form a resonance-stabilized enolate

ion. The choice of base is critical; using the corresponding alkoxide to the ester (methoxide

for methyl esters) prevents transesterification, a side reaction that would scramble the ester

groups and reduce yield.[3]

Nucleophilic Substitution (Alkylation): The resulting enolate is a potent nucleophile. It readily

attacks an electrophilic alkyl halide, such as ethyl iodide or ethyl bromide, in an Sₙ2 reaction.

This step forms the new carbon-carbon bond, yielding the desired dimethyl ethylmalonate.

[3]

The overall reaction mechanism is illustrated below.
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Step 1: Deprotonation

Step 2: SN2 Alkylation

Dimethyl Malonate
(Active Methylene Compound)

Resonance-Stabilized
Enolate (Nucleophile)

 + Base
- Methanol

Sodium Methoxide
(Base)

Dimethyl Ethylmalonate
(Final Product)

 + AlkylHalide

Ethyl Iodide
(Electrophile)

Sodium Iodide
(Byproduct)
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Dimethyl Ethylmalonate

Ethylmalonic Acid
(β-dicarboxylic acid)

 Saponification 

1) NaOH, H₂O
2) H₃O⁺

Butanoic Acid

 Decarboxylation 

Heat (Δ)

CO₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]

3. Malonic ester synthesis - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1581162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581162?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/role-dimethyl-ethylmalonate-pharmaceutical-synthesis-ir
https://eureka.patsnap.com/blog/malonic-ester-synthesis-explained/
https://en.wikipedia.org/wiki/Malonic_ester_synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. nbinno.com [nbinno.com]

5. talentchemicals.com [talentchemicals.com]

6. Diethyl Malonate | C7H12O4 | CID 7761 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Page loading... [guidechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Dimethyl Ethylmalonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581162#dimethyl-ethylmalonate-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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